![molecular formula C9H12N2O3 B3039445 2-[Methyl(2-nitrophenyl)amino]ethanol CAS No. 106744-74-5](/img/structure/B3039445.png)
2-[Methyl(2-nitrophenyl)amino]ethanol
Overview
Description
“2-[Methyl(2-nitrophenyl)amino]ethanol” is a chemical compound with the molecular formula C9H12N2O3 . It is used as an organic building block in chemical synthesis .
Molecular Structure Analysis
The molecular structure of “2-[Methyl(2-nitrophenyl)amino]ethanol” is represented by the formula C9H12N2O3 . For more detailed structural information, you may refer to resources like the NIST Chemistry WebBook .Physical And Chemical Properties Analysis
“2-[Methyl(2-nitrophenyl)amino]ethanol” has a molecular weight of 75.11 . It is a liquid at room temperature . For more detailed physical and chemical properties, you may refer to resources like the NIST Chemistry WebBook .Scientific Research Applications
Phase Transformation Studies
- Solid-Solid Phase Transformation : A study investigated the solid-solid phase transformation of a similar compound, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-3-thiophenecarbonitrile. It highlighted how different particle sizes and conditions like milling and ethanol vapor annealing affect the transformation rates, providing insights into phase transformation mechanisms relevant to compounds like 2-[Methyl(2-nitrophenyl)amino]ethanol (Li et al., 2007).
Organic Synthesis and Chemical Reactions
- Formation of Oxazaheterocycles : Research on 2-amino-1-(4-nitrophenyl)ethanol and its reactions with various electrophilic reagents led to the formation of oxazaheterocycles, highlighting its potential in synthesizing complex organic compounds (Palchikov, 2015).
- Electro-inorganic Synthesis : The electrochemical reduction of 2-nitrophenol derivatives in water/ethanol mixtures showed the formation of 2-aminophenol derivatives. This process indicates potential applications in electro-inorganic synthesis involving compounds like 2-[Methyl(2-nitrophenyl)amino]ethanol (Nematollahi & Gomar, 2012).
Chemical and Physical Properties Analysis
- Aqueous Solubility Prediction : A study used COSMO-RS data with empirical solubility equations to predict the aqueous solubility of nitrophenol derivatives, relevant to understanding the solubility behavior of 2-[Methyl(2-nitrophenyl)amino]ethanol (Wahab et al., 2019).
Material Science and Polymer Chemistry
- Liquid Crystalline Properties : A study on the synthesis of poly(2‐anilinoethanol) containing azobenzene group under electrical fields explored its liquid crystalline properties. This study's methodology and findings can be applied to similar compounds like 2-[Methyl(2-nitrophenyl)amino]ethanol (Hosseini & Hoshangi, 2015).
Spectroscopic Studies
- Spectroscopic Analysis for Structural Determination : Research on nickel(II) tridentate Schiff base complexes provided insights into the use of spectroscopic methods (UV-Vis, IR, NMR) for structural determination, a technique applicable to compounds like 2-[Methyl(2-nitrophenyl)amino]ethanol (Kianfar et al., 2015).
properties
IUPAC Name |
2-(N-methyl-2-nitroanilino)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c1-10(6-7-12)8-4-2-3-5-9(8)11(13)14/h2-5,12H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEWKYHASHFMCQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)C1=CC=CC=C1[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[Methyl(2-nitrophenyl)amino]ethanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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